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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing phase separation in Tween 85
emulsions. Below you will find troubleshooting advice, frequently asked questions, detailed

experimental protocols, and key data to ensure the stability and efficacy of your formulations.

Troubleshooting Guide: Preventing Phase
Separation
This guide addresses common issues encountered during the preparation and storage of

Tween 85 emulsions.

Question: Why is my Tween 85 emulsion separating into layers (creaming or coalescence)?

Answer: Phase separation in Tween 85 emulsions, appearing as creaming (upward movement

of dispersed droplets) or coalescence (merging of droplets), is a sign of instability.[1][2] Several

factors can contribute to this issue:

Incorrect Hydrophile-Lipophile Balance (HLB): The HLB value of the emulsifier system is

crucial for stability. Tween 85 has an HLB value of approximately 11, making it suitable for

oil-in-water (O/W) emulsions.[3][4][5][6] However, the required HLB for a stable emulsion

depends on the specific oil phase used.[7] A mismatch between the emulsifier's HLB and the

oil's required HLB can lead to instability.
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Inappropriate Emulsifier Concentration: The concentration of Tween 85 is critical. Insufficient

emulsifier will not adequately cover the surface of the oil droplets, leading to coalescence.[8]

[9] Conversely, excessive concentrations can sometimes have a destructive effect on

emulsion stability.[10]

Suboptimal Oil Phase Concentration: The ratio of the oil phase to the aqueous phase

influences emulsion stability. An increase in the oil phase concentration can lead to an

increase in droplet size and polydispersity, potentially reducing stability, especially at lower

emulsifier concentrations.[11]

Lack of Co-surfactant or Stabilizer: Tween 85 alone may not always provide sufficient

stability. Co-surfactants, such as fatty alcohols or other non-ionic surfactants, can enhance

stability by modifying the interfacial film.[12][13] Stabilizers, like natural gums or synthetic

polymers, increase the viscosity of the continuous phase, which slows down droplet

movement and reduces the rate of creaming and coalescence.[1][14]

Inadequate Homogenization: The method and intensity of mixing are crucial for creating

small, uniform droplets.[15] Insufficient shear during homogenization results in large droplets

that are more prone to separation.[15][16]

Temperature Fluctuations: Temperature can affect the viscosity of the emulsion and the

solubility of the emulsifier, potentially leading to instability.[3][15]

Question: How can I determine the optimal concentration of Tween 85 for my emulsion?

Answer: The optimal concentration of Tween 85 depends on the specific oil, the desired droplet

size, and the overall formulation. A good starting point is generally around 1-5% of the total

formulation weight. To determine the ideal concentration, it is recommended to conduct a

concentration optimization study.

Question: What is the role of the oil phase in the stability of a Tween 85 emulsion?

Answer: The type and concentration of the oil phase significantly impact emulsion stability.

Different oils have different required HLB values, which dictates the optimal HLB of the

emulsifier system needed for stabilization.[7] The viscosity and interfacial tension of the oil also

play a role.[17] For instance, an increase in oil phase concentration can lead to decreased

stability if the emulsifier concentration is not adjusted accordingly.[11]
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Frequently Asked Questions (FAQs)
What is the HLB value of Tween 85 and what type of emulsions is it suitable for?

Tween 85 (Polysorbate 85) has an HLB value of approximately 11.[3][4][5][6] This makes it a

hydrophilic emulsifier, well-suited for creating stable oil-in-water (O/W) emulsions.[3][4]

Can I use Tween 85 as the sole emulsifier?

While Tween 85 can be used alone, emulsion stability is often improved by using it in

combination with a low-HLB emulsifier, such as a Span surfactant.[7][18] This combination

allows for the adjustment of the overall HLB of the emulsifier system to match the required HLB

of the oil phase, leading to a more stable emulsion.[7]

How do co-surfactants improve the stability of Tween 85 emulsions?

Co-surfactants, which are typically short-chain alcohols or amines, work in conjunction with the

primary emulsifier to enhance emulsion stability.[8] They can reduce interfacial tension and

increase the solubility of the drug or active ingredient.[8] In many cases, a combination of a

surfactant and a co-surfactant is essential for the formation of a stable cream or lotion.[12]

What is the effect of temperature on the stability of Tween 85 emulsions?

Temperature can significantly impact emulsion stability.[15] Increased temperatures can

decrease the viscosity of the continuous phase, allowing dispersed droplets to move more

freely and potentially coalesce.[15] It can also affect the performance of the emulsifier.[15]

Therefore, it is crucial to conduct stability testing at various temperatures.

How does the method of homogenization affect emulsion stability?

The homogenization process, which involves applying shear to break down the dispersed

phase into small droplets, is a critical step in forming a stable emulsion.[15] The intensity and

duration of homogenization influence the final droplet size.[16] Smaller, more uniform droplets

lead to a more stable emulsion.[1][19]

Data Summary
Table 1: Properties of Tween 85 and Related Emulsifiers
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Property
Tween 85
(Polysorbate 85)

Span 80 (Sorbitan
Monooleate)

Span 85 (Sorbitan
Trioleate)

Chemical Name
Polyoxyethylene (20)

sorbitan trioleate[3][4]
Sorbitan monooleate Sorbitan trioleate

HLB Value ~11[3][4][5][6] 4.3[20] 1.8[7]

Type Non-ionic, Hydrophilic Non-ionic, Lipophilic Non-ionic, Lipophilic

Primary Use O/W Emulsifier[4]
W/O Emulsifier, Co-

emulsifier for O/W[7]

W/O Emulsifier, Co-

emulsifier for O/W[18]

Appearance
Yellow to amber

viscous liquid[3]
Viscous oily liquid Viscous liquid

Table 2: Troubleshooting Guide for Tween 85 Emulsion Instability
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Issue Potential Cause Recommended Solution

Creaming
Density difference between

phases, large droplet size

Increase viscosity of

continuous phase with a

stabilizer (e.g., xanthan gum).

Reduce droplet size through

high-shear homogenization.[1]

Coalescence
Insufficient emulsifier, incorrect

HLB

Increase Tween 85

concentration. Combine Tween

85 with a low-HLB emulsifier

(e.g., Span 85) to match the

required HLB of the oil phase.

[7][18]

Flocculation
Weak repulsive forces

between droplets

Add an electrolyte to the

aqueous phase to increase

ionic strength and repulsive

forces.[21]

Phase Inversion
Incorrect phase volume ratio,

improper mixing

Adjust the oil-to-water ratio.

Ensure the dispersed phase is

added slowly to the continuous

phase with adequate mixing.

Instability at Elevated

Temperatures

Decreased viscosity, changes

in emulsifier performance

Add a viscosity modifier. Test

emulsion stability at a range of

temperatures.[15]

Experimental Protocols
Protocol 1: Preparation of a Stable Oil-in-Water (O/W) Emulsion using Tween 85

Phase Preparation:

Aqueous Phase: Dissolve any water-soluble components, including stabilizers (e.g., 0.5%

w/w xanthan gum), in deionized water. Heat the aqueous phase to 70-75°C.[15]
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Oil Phase: Combine the oil phase ingredients, including Tween 85 (e.g., 2-5% w/w) and

any co-emulsifiers (e.g., Span 85), in a separate vessel. Heat the oil phase to 70-75°C.[15]

Emulsification:

Slowly add the oil phase to the aqueous phase while continuously mixing with a high-

shear homogenizer (e.g., rotor-stator homogenizer).

Continue homogenization for 5-10 minutes to ensure the formation of small, uniform

droplets.

Cooling:

Allow the emulsion to cool to room temperature while stirring gently with a propeller mixer.

Final Additions:

Once the emulsion has cooled to below 40°C, add any temperature-sensitive ingredients,

such as preservatives or active pharmaceutical ingredients.

Characterization:

Measure the droplet size and distribution using dynamic light scattering or laser diffraction.

Determine the viscosity using a rheometer.

Assess the initial pH.

Protocol 2: Evaluation of Emulsion Stability

Visual Observation:

Store samples of the emulsion at different temperatures (e.g., 4°C, 25°C, and 40°C).

Visually inspect the samples daily for any signs of phase separation, such as creaming,

coalescence, or sedimentation.

Centrifugation Test:
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Centrifuge a sample of the emulsion at a high speed (e.g., 3000 rpm for 30 minutes).

Observe for any phase separation. A stable emulsion should not show any separation after

centrifugation.[9]

Droplet Size Analysis:

Measure the droplet size of the stored samples at regular intervals (e.g., weekly or

monthly).

An increase in the average droplet size over time indicates coalescence and instability.

Freeze-Thaw Cycling:

Subject the emulsion to several cycles of freezing and thawing (e.g., -20°C for 24 hours

followed by 25°C for 24 hours).

A stable emulsion should maintain its integrity after multiple cycles.

Visualizations
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Caption: Troubleshooting workflow for addressing phase separation in Tween 85 emulsions.
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Caption: Key factors influencing the stability of Tween 85 emulsions.
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Caption: General experimental workflow for preparing and evaluating Tween 85 emulsions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12389358?utm_src=pdf-body-img
https://www.benchchem.com/product/b12389358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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